Cas no 333429-10-0 (2H-Pyran-4-carbonitrile, 4-[2-(bromomethyl)phenyl]tetrahydro-)

• Product Name: 2H-Pyran-4-carbonitrile, 4-[2-(bromomethyl)phenyl]tetrahydro-
• CAS No: 333429-10-0
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 1456960
• PubChem ID: 11482877
• Update Time: 2025-04-20

2H-Pyran-4-carbonitrile, 4-[2-(bromomethyl)phenyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carbonitrile, 4-[2-(bromomethyl)phenyl]tetrahydro-
• 4-[2-(bromomethyl)phenyl]oxane-4-carbonitrile
• 333429-10-0
• DTXSID50467361
• 4-(2-bromomethylphenyl)-3,4,5,6-tetrahydro-2h-pyran-4-carbonitrile

• Inchi： 1S/C13H14BrNO/c14-9-11-3-1-2-4-12(11)13(10-15)5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key： WYRRAJUPISHEQO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1(C#N)CCOCC1

Computed Properties

• Exact Mass: 279.02592
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02